Cas no 1396964-23-0 (2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid)

2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid structure
1396964-23-0 structure
Product Name:2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
CAS No:1396964-23-0
MF:C11H13N3O4S2
MW:315.368619680405
CID:3101983
PubChem ID:585149
Update Time:2025-04-21

2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-methylbutanoic acid
    • 1396964-23-0
    • N-(2,1,3-Benzothiadiazol-4-ylsulfonyl)valine
    • Oprea1_358832
    • 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
    • GGXQUHCKQXDDGR-UHFFFAOYSA-N
    • AKOS016870294
    • Butanoic acid, 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-3-methyl-
    • AB00710658-01
    • CHEMBL5305225
    • 2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
    • CCG-109570
    • UNM000000598501
    • ALBB-006544
    • SR-01000031800
    • ChemDiv1_008241
    • CDS1_001841
    • STK501121
    • HMS610G13
    • EN300-18617045
    • DivK1c_002881
    • EN300-00531
    • AKOS000265254
    • SR-01000031800-1
    • HMS1781C10
    • Oprea1_203213
    • SR-01000031800-2
    • 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-3-methylbutanoic acid
    • AKOS000114985
    • Z2361548111
    • N-(2,1,3-Benzothiadiazol-4-ylsulfonyl)valine #
    • Inchi: 1S/C11H13N3O4S2/c1-6(2)9(11(15)16)14-20(17,18)8-5-3-4-7-10(8)13-19-12-7/h3-6,9,14H,1-2H3,(H,15,16)
    • InChI Key: GGXQUHCKQXDDGR-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C1=NSN=2)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 315.03474825Da
  • Monoisotopic Mass: 315.03474825Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 146Ų

2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B410790-50mg
2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0
50mg
$ 50.00 2022-06-07
TRC
B410790-100mg
2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0
100mg
$ 95.00 2022-06-07
TRC
B410790-500mg
2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0
500mg
$ 320.00 2022-06-07
Enamine
EN300-00531-0.05g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
0.05g
$42.0 2023-11-13
Enamine
EN300-00531-0.1g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
0.1g
$66.0 2023-11-13
Enamine
EN300-00531-0.25g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
0.25g
$92.0 2023-11-13
Enamine
EN300-00531-0.5g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
0.5g
$175.0 2023-11-13
Enamine
EN300-00531-1g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
1g
$256.0 2023-11-13
Enamine
EN300-00531-2.5g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
2.5g
$503.0 2023-11-13
Enamine
EN300-00531-5g
2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
1396964-23-0 95%
5g
$743.0 2023-11-13

2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid Related Literature

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